Cas no 35227-84-0 (Dibenzo[d,f][1,3,2]dioxaphosphepin,6-hydroxy-, 6-oxide)

• Product Name: Dibenzo[d,f][1,3,2]dioxaphosphepin,6-hydroxy-, 6-oxide
• CAS No: 35227-84-0
• MF: C₁₂H₉O₄P
• MW: 248.171224355698
• CID: 295481
• PubChem ID: 619148
• Update Time: 2025-04-19

Dibenzo[d,f][1,3,2]dioxaphosphepin,6-hydroxy-, 6-oxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[d,f][1,3,2]dioxaphosphepin,6-hydroxy-, 6-oxide
• 2,2'-BIPHENYLDIOL, CYCLIC PHOSPHATE
• 1,1'-biphenyl-2,2'-dicarbonitrile
• 1,1'-biphenyl-2,2'-diyl hydrogen phosphate
• 2,2'-biphenyldicarbonitrile
• 2,2'-dicyano-1,1'-biphenyl
• 2,2'-Dicyanobiphenyl
• 2.2'-biphenylylenphosphorsaeure
• biphenyl-2,2'-dicarbonitrile
• biphenylphosphoric acid
• Diphenonitrile
• o,o'-dicyanodiphenyl
• rac-BINOL-phosphoric acid
• Dibenzo[d,f][1,3,2]dioxaphosphepin-6-ol 6-oxide #
• 2-Hydroxydibenzo[d,f][1,3,2]dioxaphosphepin 2-oxide
• 2,2'-Biphenyldiol,cyclic phosphate
• biphenyl-2,2'-diyl hydrogen phosphate
• Dibenzo[d,f][1,3,2]dioxaphosphepin, 6-hydroxy-, 6-oxide
• 6-hydroxybenzo[d][1,3,2]benzodioxaphosphepine 6-oxide
• 2,2'-Biphenylylenephosphoric acid
• 35227-84-0
• SCHEMBL887277

• Inchi： 1S/C12H9O4P/c13-17(14)15-11-7-3-1-5-9(11)10-6-2-4-8-12(10)16-17/h1-8H,(H,13,14)
• InChI Key： RMRHEPZUTYXELS-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OC2C=CC=CC=2C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 248.02400
• Monoisotopic Mass: 248.02384576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 65.57000
• LogP: 3.22520